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Compound of Interest

Compound Name: 3-Bromo-6-methoxyquinoline

Cat. No.: B077520 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Bromo-6-methoxyquinoline was not

available at the time of this writing. The following guidance is based on the safety data for

structurally similar compounds, including other brominated and methoxylated quinoline

derivatives. It is imperative to consult the specific SDS for any chemical before use and to

conduct a thorough risk assessment for your specific laboratory conditions.

This guide provides researchers, scientists, and drug development professionals with essential,

immediate safety and logistical information for handling 3-Bromo-6-methoxyquinoline. The

procedural steps outlined are based on best practices for managing analogous chemical

compounds.

Hazard Identification
Based on data from similar compounds, 3-Bromo-6-methoxyquinoline is expected to cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]
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Personal Protective Equipment (PPE) Requirements
A comprehensive suite of personal protective equipment is mandatory to ensure safety when

handling 3-Bromo-6-methoxyquinoline.

Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Safety goggles with side-

shields or a face shield

Must conform to EN 166 (EU)

or be NIOSH (US) approved.

[3] Provides crucial protection

from splashes and airborne

particles.

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves are

generally suitable for incidental

contact. Always inspect gloves

for integrity before use and

dispose of them properly after

handling the compound.

Skin and Body Protection
Laboratory coat and long-

sleeved clothing

A flame-retardant lab coat

should be worn and fully

buttoned to protect skin and

personal clothing from

contamination.

Respiratory Protection NIOSH-approved respirator

A full-face respirator may be

necessary if exposure limits

are exceeded or if irritation is

experienced.[3] To be used in

poorly ventilated areas or

during spill clean-up.

Operational Plan: Handling and Disposal
Adherence to strict operational protocols is essential to minimize exposure and prevent

contamination.
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Experimental Protocols
1. Engineering Controls:

Chemical Fume Hood: All weighing, handling of the solid compound, and preparation of

solutions must be conducted within a certified chemical fume hood to control airborne

particulates and vapors.

2. Standard Operating Procedures:

Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.

Prepare the work area within the fume hood by covering the surface with absorbent,

disposable bench paper.

Weighing and Transfer: Use anti-static weigh paper or a tared container to weigh the solid

compound. Handle with care to avoid generating dust. Use a spatula for transfers.

Solution Preparation: When preparing a solution, slowly add the solid to the solvent in a

suitable container within the fume hood. Keep the container capped when not in use.

Post-Handling: After handling, wash hands thoroughly with soap and water.[1]

Decontaminate all surfaces and equipment.

Disposal Plan
Chemical waste containing 3-Bromo-6-methoxyquinoline must be treated as hazardous

waste.

Waste Segregation and Collection:

Solid Waste: Collect any unused solid compound, contaminated weigh paper, and other

solid materials in a dedicated, labeled hazardous waste container for halogenated organic

waste.

Liquid Waste: Collect solutions containing the compound in a separate, labeled hazardous

waste container for halogenated organic solvents.
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Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste stream.

Disposal Procedure: All chemical waste must be disposed of through a licensed professional

waste disposal service.[1][2][4] Do not dispose of this chemical down the drain or in regular

trash. Ensure compliance with all local, state, and federal regulations.[1]
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Caption: Workflow for the safe handling and disposal of 3-Bromo-6-methoxyquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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